Cas no 2580217-58-7 (3-{(benzyloxy)carbonylamino}-3-(4-hydroxyphenyl)cyclobutane-1-carboxylic acid)

• Product Name: 3-{(benzyloxy)carbonylamino}-3-(4-hydroxyphenyl)cyclobutane-1-carboxylic acid
• CAS No: 2580217-58-7
• MF: C₁₉H₁₉NO₅
• MW: 341.357865571976
• CID: 5660758
• PubChem ID: 165894603
• Update Time: 2025-07-20

3-{(benzyloxy)carbonylamino}-3-(4-hydroxyphenyl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27730321
• 3-{[(benzyloxy)carbonyl]amino}-3-(4-hydroxyphenyl)cyclobutane-1-carboxylic acid
• 2580217-58-7
• 3-{(benzyloxy)carbonylamino}-3-(4-hydroxyphenyl)cyclobutane-1-carboxylic acid

• Inchi： 1S/C19H19NO5/c21-16-8-6-15(7-9-16)19(10-14(11-19)17(22)23)20-18(24)25-12-13-4-2-1-3-5-13/h1-9,14,21H,10-12H2,(H,20,24)(H,22,23)
• InChI Key： UPODULVSLZMIEM-UHFFFAOYSA-N
• SMILES： OC(C1CC(C2C=CC(=CC=2)O)(C1)NC(=O)OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 341.12632271g/mol
• Monoisotopic Mass: 341.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-{(benzyloxy)carbonylamino}-3-(4-hydroxyphenyl)cyclobutane-1-carboxylic acid

Introduction to 3-{(benzyloxy)carbonylamino}-3-(4-hydroxyphenyl)cyclobutane-1-carboxylic acid (CAS No. 2580217-58-7)

3-{(benzyloxy)carbonylamino}-3-(4-hydroxyphenyl)cyclobutane-1-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 2580217-58-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a cyclobutane core substituted with an amine group, a benzyloxy carbonyl moiety, and a 4-hydroxyphenyl group, exhibits a unique structural framework that makes it a promising candidate for various biochemical applications.

The structural attributes of 3-{(benzyloxy)carbonylamino}-3-(4-hydroxyphenyl)cyclobutane-1-carboxylic acid contribute to its potential utility in drug discovery and molecular recognition processes. The presence of the benzyloxy carbonyl group suggests its role as an intermediate in peptide synthesis or as a protecting group for amino acids, while the 4-hydroxyphenyl moiety introduces hydrophilic and aromatic characteristics that could enhance binding affinity in protein interactions. The cyclobutane ring itself is known for its rigid conformation, which may be exploited to modulate the pharmacokinetic properties of derivatives.

In recent years, the development of novel scaffolds with cyclic structures has been a focal point in medicinal chemistry due to their ability to mimic natural product architectures and improve metabolic stability. The compound’s cyclobutane ring, combined with the electron-donating effects of the hydroxyl group on the aromatic ring, creates a favorable environment for further functionalization. This flexibility has been leveraged in designing molecules with enhanced bioactivity against various therapeutic targets.

One of the most compelling aspects of 3-{(benzyloxy)carbonylamino}-3-(4-hydroxyphenyl)cyclobutane-1-carboxylic acid is its potential as a precursor in the synthesis of biologically active agents. For instance, derivatives of this compound have shown promise in preclinical studies as modulators of enzyme activity and receptor binding. The amine functionality can be further derivatized to produce peptidomimetics or small-molecule inhibitors targeting critical biological pathways. Additionally, the hydroxyl group on the aromatic ring provides a site for hydrogen bonding interactions, which is often crucial for achieving high-affinity binding in drug-receptor complexes.

Recent advancements in computational chemistry have enabled more efficient virtual screening of compounds like 3-{(benzyloxy)carbonylamino}-3-(4-hydroxyphenyl)cyclobutane-1-carboxylic acid, allowing researchers to predict its interactions with biological targets with greater accuracy. These simulations have highlighted its potential as an antagonist or agonist for certain G-protein coupled receptors (GPCRs), which are implicated in a wide range of diseases including cardiovascular disorders and neurological conditions. The rigid cyclobutane core is particularly advantageous in these applications, as it can stabilize the binding conformation against conformational changes that might otherwise reduce efficacy.

The synthesis of 3-{(benzyloxy)carbonylamino}-3-(4-hydroxyphenyl)cyclobutane-1-carboxylic acid presents an interesting challenge due to the need for precise regioselectivity and stereocontrol. Modern synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the desired framework efficiently. These techniques not only improve yield but also allow for scalable production, which is essential for both academic research and industrial applications.

The compound’s derivatives have also been explored in material science applications beyond traditional pharmaceuticals. For example, its rigid structure and functional groups make it suitable for designing supramolecular assemblies or as a building block in polymer chemistry. Such materials could find use in drug delivery systems or as sensors for detecting biological analytes.

The safety profile of 3-{(benzyloxy)carbonylamino}-3-(4-hydroxyphenyl)cyclobutane-1-carboxylic acid is another critical consideration. While preliminary studies suggest low toxicity at moderate concentrations, further toxicological assessments are necessary before considering clinical translation. These studies would focus on evaluating its stability in biological systems, potential metabolites formed after administration, and long-term effects on organ function.

In conclusion,3-{(benzyloxy)carbonylamino}-3-(4-hydroxyphenyl)cyclobutane-1-carboxylic acid (CAS No. 2580217-58-7) represents a versatile and innovative compound with broad applicability across multiple scientific disciplines. Its unique structural features offer opportunities for developing novel therapeutics and advanced materials. As research continues to uncover new synthetic pathways and biological functions associated with this molecule, its significance in both academic and industrial settings is expected to grow significantly.